Cas no 478837-59-1 (3-Bromo-1H-indazol-5-amine)

• Product Name: 3-Bromo-1H-indazol-5-amine
• CAS No: 478837-59-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD07781655
• CID: 324515
• PubChem ID: 22567393
• Update Time: 2025-06-25

3-Bromo-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indazol-5-amine
• 1H-Indazol-5-amine,3-bromo-
• 3-Bromo-1H-indazol-5-ylamine
• 3-bromo-2H-indazol-5-amine
• 5-Amino-3-bromo (1H)indazole
• 5-Amino-3-bromoindazole
• 3-bromo-1H-indazole-5-ylamine
• 3-Bromo-2h-indazol-5-ylamine
• 1H-Indazol-5-amine, 3-bromo-
• 5-AMINO-3-BROMO-1H-INDAZOLE
• PubChem23040
• 3-BROMO-INDAZOL-5-AMINE
• SBB052112
• RP04811
• M
• MFCD07781655
• AMY31654
• DTXSID50626552
• J58
• CS-W021849
• AOKHRTSXJINPPJ-UHFFFAOYSA-N
• EN300-1236444
• A849518
• AKOS015836078
• TS-03021
• 3-bromanyl-2~{H}-indazol-5-amine
• CHEMBL4871572
• J-511791
• BDBM50578103
• FT-0645414
• MB04994
• SCHEMBL2467763
• SY096910
• 478837-59-1
• DB-070880

• MDL： MFCD07781655
• Inchi： 1S/C7H6BrN3/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： AOKHRTSXJINPPJ-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=CC2=NN1)N

Computed Properties

• Exact Mass: 210.97500
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.9

Experimental Properties

• Density: 1.867
• Boiling Point: 431.3°C at 760 mmHg
• Flash Point: 214.668°C
• Refractive Index: 1.8
• PSA: 54.70000
• LogP: 2.48880

3-Bromo-1H-indazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-1H-indazol-5-amine

3-Bromo-1H-indazol-5-amine: A Promising Compound in Medicinal Chemistry

3-Bromo-1H-indazol-5-amine (CAS No. 478837-59-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of a bromine atom at the 3-position of the indazole ring enhances its reactivity and selectivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 3-Bromo-1H-indazol-5-amine consists of a five-membered indazole ring with a bromine substituent at the 3-position and an amino group at the 5-position. This unique arrangement provides the compound with a high degree of flexibility and allows it to interact with various biological targets. Recent studies have shown that 3-Bromo-1H-indazol-5-amine exhibits potent activity against several cancer cell lines, making it a promising candidate for further investigation in oncology.

In the context of cancer research, 3-Bromo-1H-indazol-5-amine has been found to inhibit the growth of various tumor cells by targeting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. By modulating this pathway, 3-Bromo-1H-indazol-5-amine can induce cell cycle arrest and apoptosis in cancer cells, thereby reducing tumor growth.

Beyond its anti-cancer properties, 3-Bromo-1H-indazol-5-amine has also shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic properties of 3-Bromo-1H-indazol-5-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

In terms of synthetic chemistry, 3-Bromo-1H-indazol-5-amine can be synthesized through a series of well-established reactions. One common approach involves the reaction of 3-bromobenzaldehyde with hydrazine to form 3-bromobenzohydrazide, followed by cyclization to produce the desired indazole derivative. This synthetic route is scalable and can be readily adapted for large-scale production, which is essential for pharmaceutical development.

The potential applications of 3-Bromo-1H-indazol-5-amine extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Harvard University have used this compound as a building block to develop novel inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery.

In conclusion, 3-Bromo-1H-indazol-5-amine (CAS No. 478837-59-1) is a highly promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutics.